Samarium cobalt

• CAS No.: 12017-68-4
• Molecular Formula: CoSm
• Molecular Weight: 209.3 g/mol
• IUPAC Name: cobalt;samarium
• InChI: InChI=1S/Co.Sm
• InChI Key: KPLQYGBQNPPQGA-UHFFFAOYSA-N
• SMILES: [Co].[Co].[Co].[Co].[Co].[Sm]
• Canonical SMILES: [Co].[Sm]
• Pictograms: Irritant
• Related CAS: 12187-46-1; 12305-84-9; 12017-43-5
• Synonyms: samarium cobalt; SmCo5

Description

Cobalt, compound with samarium (51): , also known as samarium-cobalt (SmCo) alloy, is a type of rare-earth magnet. This compound is composed of five atoms of cobalt and one atom of samarium. It is known for its exceptional magnetic properties, including high magnetic energy product, high coercive force, and excellent thermal stability. These attributes make it a valuable material in various high-performance applications, particularly in the field of permanent magnets .

Mechanism of Action

Target of Action

Samarium Cobalt (SmCo5) is a type of rare-earth magnet . It is a strong permanent magnet made of two basic elements: samarium and cobalt . The primary targets of SmCo5 are magnetic fields where it is used to generate a strong, stable magnetic field .

Mode of Action

The interaction of SmCo5 with its targets involves the alignment of the crystal structure of the material during the manufacturing process . This results in magnetic anisotropy, meaning SmCo5 can only be magnetized in the axis of their magnetic orientation .

Biochemical Pathways

It has been reported that magnetic exposure using smco5 increased proliferation and stemness of human umbilical cord mesenchymal stem cells (huc-mscs) .

Pharmacokinetics

It’s worth noting that smco5 magnets are extremely resistant to demagnetization .

Result of Action

The result of SmCo5’s action is the generation of a strong, stable magnetic field . This magnetic field can be used in various applications, including motors, sensors, and magnetic resonance imaging .

Action Environment

The action of SmCo5 is influenced by environmental factors such as temperature and magnetic fields . SmCo5 magnets have good temperature stability, with maximum use temperatures between 250 °C (523 K) and 550 °C (823 K) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of cobalt, compound with samarium (5:1), typically involves the reduction of samarium oxide (Sm2O3) with cobalt metal at high temperatures. The process can be carried out in a vacuum or inert atmosphere to prevent oxidation. The reaction is as follows:

$$Sm2O3 + 5Co \rightarrow 2SmCo5 + 3O2$$Sm2O3+5Co→2SmCo5+3O2

The resulting samarium-cobalt alloy is then subjected to further processing, such as sintering, to achieve the desired magnetic properties .

Industrial Production Methods: In industrial settings, the production of samarium-cobalt magnets involves melting the raw materials in an induction furnace, followed by casting the molten alloy into molds. The cast alloy is then crushed into a fine powder, which is compacted and sintered to form the final magnet. The sintering process is crucial for achieving the desired microstructure and magnetic properties .

Chemical Reactions Analysis

Types of Reactions: Cobalt, compound with samarium (5:1), primarily undergoes oxidation and reduction reactions. It is highly resistant to oxidation and corrosion, which makes it suitable for use in harsh environments. under extreme conditions, it can react with oxygen to form oxides such as samarium oxide (Sm2O3) and cobalt oxide (Co3O4) .

Common Reagents and Conditions:

Oxidation: The compound can be oxidized using oxygen or air at elevated temperatures.

Reduction: Reduction can be achieved using hydrogen gas or other reducing agents at high temperatures.

Major Products Formed:

Oxidation: Samarium oxide (Sm2O3) and cobalt oxide (Co3O4).

Reduction: Metallic samarium and cobalt.

Scientific Research Applications

Cobalt, compound with samarium (5:1), has a wide range of scientific research applications due to its unique magnetic properties. Some of the key applications include:

Permanent Magnets: Used in high-performance permanent magnets for motors, generators, and magnetic bearings.

Aerospace: Employed in aerospace applications due to its high thermal stability and resistance to demagnetization.

Medical Devices: Utilized in medical devices such as MRI machines and surgical instruments.

Electronics: Used in electronic devices, including sensors, actuators, and microwave components.

Industrial Machinery: Applied in various industrial machinery for its high magnetic energy product and durability

Comparison with Similar Compounds

Neodymium-Iron-Boron (NdFeB): Another type of rare-earth magnet known for its high magnetic energy product. it has lower thermal stability compared to samarium-cobalt.

Alnico (Aluminum-Nickel-Cobalt): Known for its high-temperature resistance but has lower magnetic energy product compared to samarium-cobalt.

Ferrite Magnets: Economical and widely used but have lower magnetic strength and thermal stability compared to samarium-cobalt.

Uniqueness of Cobalt, Compound with Samarium (5:1):

High Thermal Stability: Can operate at higher temperatures without losing its magnetic properties.

Resistance to Demagnetization: Highly resistant to demagnetization, making it suitable for use in harsh environments.

High Magnetic Energy Product: Provides strong magnetic fields, making it ideal for high-performance applications.

Biological Activity

Samarium cobalt (SmCo) is a rare earth metal alloy primarily used in the production of high-performance permanent magnets. These magnets are known for their exceptional magnetic properties, including high coercivity and thermal stability, making them suitable for various applications in electronics, aerospace, and medical devices. Recent studies have also explored the biological activity of SmCo, particularly its effects on human cells and potential biomedical applications.

Cellular Proliferation and Stem Cell Activity

Research has demonstrated that exposure to static magnetic fields generated by SmCo magnets can significantly enhance the proliferation and stemness of human umbilical cord mesenchymal stem cells (hUC-MSCs). A study indicated that hUC-MSCs exposed to a magnetic field maintained their morphological integrity and exhibited increased cell confluence compared to control groups. Specifically, the experimental group reached 100% confluence by day 8, while the control group only achieved approximately 80% confluence by day 10 .

Key Findings:

• Cell Morphology : The exposed hUC-MSCs retained an elongated fibroblast-like shape characteristic of healthy MSCs.
• Surface Markers : The expression of stem cell markers such as CD29 and CD73 remained high (>90%), while CD105 showed a significant reduction in expression after exposure .
• Cell Cycle Analysis : Enhanced proliferation was observed with a higher percentage of cells in the S and G2/M phases after 18 hours of exposure to the magnetic field .

Orthodontic Applications

In orthodontics, SmCo magnets have been studied for their effects on tooth movement. A study involving guinea pigs found that both static magnetic fields produced by SmCo magnets and pulsed electromagnetic fields increased the rate of orthodontic tooth movement compared to traditional methods. The mechanisms behind this enhancement included reduced lag phases in tooth movement and increased bone deposition in tension areas .

Summary of Orthodontic Study:

• Groups : Three groups were tested: traditional coil springs, SmCo magnets, and a combination of coil springs with pulsed electromagnetic fields.
• Results : Both magnetically stimulated groups showed enhanced tooth movement and improved bone organization compared to controls.

Cytotoxicity Studies

The biocompatibility of SmCo has been assessed through various cytotoxicity tests. A study comparing new, clinically used, and recycled SmCo magnets indicated a mild cytotoxic effect from new magnets, while clinically used magnets showed significantly lower cytotoxicity levels. This suggests that the recycling process may reduce harmful leachable components .

Cytotoxicity Test Results:

• Methods : Two methods were employed: the millipore filter method and an extraction method.
• Findings : New magnets exhibited mild cytotoxic effects; however, clinically used magnets demonstrated minimal cytotoxicity.

Potential Adverse Effects

While SmCo shows promising biological activity, there are potential adverse effects associated with its use. For instance, patients treated with samarium Sm153 lexidronam for osseous metastases reported acute lower extremity edema and transient neuropathy as common non-hematologic adverse events . This underscores the need for careful monitoring when using samarium-based treatments in clinical settings.

Tables of Research Findings

Study Focus	Key Findings
Stem Cell Proliferation	Increased proliferation in hUC-MSCs; maintained morphology; reduced CD105 expression .
Orthodontic Movement	Enhanced tooth movement with SmCo; increased bone deposition observed .
Cytotoxicity	New magnets showed mild cytotoxicity; clinically used magnets had significantly lower levels .
Adverse Effects	Common adverse events included edema and neuropathy post-treatment with Sm153 lexidronam .

Case Studies

• Case Study on Orthodontic Treatment :
  • Objective: Evaluate the efficacy of SmCo in accelerating orthodontic tooth movement.
  • Methodology: Used guinea pigs to assess movement rates across different treatment groups.
  • Conclusion: Significant acceleration in tooth movement was observed with both SmCo magnets and pulsed electromagnetic fields.
• Clinical Use of Samarium Lexidronam :
  • Objective: Investigate long-term effects post-treatment for osseous metastases.
  • Findings: Patients experienced new-onset edema and neuropathy; further studies recommended for comprehensive safety assessment.